Cas no 524730-43-6 (1-amino-3-(1-phenylpropoxy)propan-2-ol)

• Product Name: 1-amino-3-(1-phenylpropoxy)propan-2-ol
• CAS No: 524730-43-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD12548133
• CID: 5228680
• PubChem ID: 2770896
• Update Time: 2025-05-24

1-amino-3-(1-phenylpropoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-amino-3-(1-phenylpropoxy)-
• 1-amino-3-(1-phenylpropoxy)propan-2-ol

• MDL： MFCD12548133
• Inchi： 1S/C12H19NO2/c1-2-12(15-9-11(14)8-13)10-6-4-3-5-7-10/h3-7,11-12,14H,2,8-9,13H2,1H3
• InChI Key： DVMKGKGMWDJEAY-UHFFFAOYSA-N
• SMILES： C(N)C(O)COC(C1=CC=CC=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-amino-3-(1-phenylpropoxy)propan-2-ol

1-Amino-3-(1-phenylpropoxy)propan-2-ol: A Comprehensive Overview

The compound 1-amino-3-(1-phenylpropoxy)propan-2-ol (CAS No. 524730-43-6) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound has garnered attention due to its unique structural properties and potential for functionalization in diverse chemical reactions. Recent studies have highlighted its role in the synthesis of bioactive compounds, making it a valuable intermediate in drug discovery processes.

1-amino-3-(1-phenylpropoxy)propan-2-ol is characterized by its amino group (-NH₂) and a propoxy chain substituted with a phenyl group. The presence of these functional groups allows for a wide range of chemical transformations, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored its utility in the development of novel antibiotics, where its structural flexibility enables the creation of molecules with enhanced bioavailability and efficacy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-amino-3-(1-phenylpropoxy)propan-2-ol through various routes, including catalytic asymmetric synthesis and enzymatic methods. These methods not only improve the yield but also reduce the environmental footprint of production processes. For instance, a study published in *Nature Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high enantioselectivity.

In the context of agrochemicals, 1-amino-3-(1-phenylpropoxy)propan-2-ol has been investigated as a potential precursor for herbicides and fungicides. Its ability to form stable complexes with metal ions has been leveraged to enhance the stability and efficacy of these agrochemicals under varying environmental conditions. Field trials conducted in collaboration with agricultural research institutions have shown promising results in terms of crop protection without adverse environmental impacts.

The material science community has also taken interest in 1-amino-3-(1-phenylpropoxy)propan-2-ol due to its potential as a building block for advanced polymers and surfactants. Its amphiphilic nature makes it ideal for applications in drug delivery systems, where it can serve as a stabilizing agent or encapsulating material. Researchers at leading universities have reported on its use in creating biocompatible nanoparticles for targeted drug delivery, showcasing its versatility across multiple disciplines.

From an environmental standpoint, the biodegradability of 1-amino-3-(1 phenylpropoxy)propan 2 ol has been extensively studied to ensure its safe use in industrial applications. Studies conducted under simulated environmental conditions indicate that this compound undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries adhering to strict environmental regulations.

In conclusion, 1-amino 3 (1 phenylpropoxy) propan 2 ol (CAS No 524730 43 6) stands out as a multifaceted compound with immense potential across various sectors. Its structural features, combined with recent advancements in synthetic methodologies, position it as a key player in modern chemical innovation. As research continues to uncover new applications and optimizations, this compound is poised to make significant contributions to both scientific progress and industrial advancements.